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Abstract
Acyl-CoA Synthetase Long-chain Family Member 4 (ACSL4) is a critical enzyme in lipid

metabolism, playing a pivotal role in the activation of long-chain fatty acids, particularly

polyunsaturated fatty acids (PUFAs). Its unique substrate preference and subcellular

localization implicate it in a diverse array of cellular processes, from lipid biosynthesis and

energy metabolism to the regulation of inflammatory signaling and a specialized form of iron-

dependent cell death known as ferroptosis. Dysregulation of ACSL4 has been linked to

numerous pathologies, including cancer, neurodegenerative diseases, and metabolic disorders,

making it an attractive therapeutic target. This guide provides an in-depth overview of the core

functions of ACSL4, its involvement in key signaling pathways, and detailed methodologies for

its study, offering a comprehensive resource for researchers and drug development

professionals.

Introduction: The Central Role of ACSL4 in Lipid
Metabolism
ACSL4 is one of five mammalian long-chain acyl-CoA synthetases (ACSLs) that catalyze the

conversion of free long-chain fatty acids to their metabolically active acyl-CoA esters. This ATP-

dependent reaction is the first committed step in fatty acid metabolism, channeling fatty acids

towards various metabolic fates, including β-oxidation for energy production, incorporation into
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complex lipids like phospholipids and triacylglycerols, and the synthesis of signaling molecules.

[1]

What distinguishes ACSL4 from other ACSL isoforms is its strong substrate preference for

PUFAs, such as arachidonic acid (AA) and adrenic acid (AdA).[1] This specificity positions

ACSL4 as a key regulator of the cellular lipid landscape and a critical modulator of processes

that are dependent on PUFA-containing lipids. ACSL4 is primarily localized to the endoplasmic

reticulum (ER) and mitochondria-associated membranes, placing it at a strategic nexus for lipid

trafficking and metabolism.[2][3]

ACSL4: The Gatekeeper of Ferroptosis
Perhaps the most significant and intensely studied role of ACSL4 is its function as an essential

initiator of ferroptosis.[1] Ferroptosis is a form of regulated cell death characterized by iron-

dependent lipid peroxidation. ACSL4 drives ferroptosis by catalyzing the esterification of

PUFAs into CoA, which are then incorporated into membrane phospholipids by

lysophosphatidylcholine acyltransferase 3 (LPCAT3). These PUFA-containing phospholipids

are highly susceptible to peroxidation by lipoxygenases (ALOXs), leading to membrane

damage and eventual cell death.

The expression level of ACSL4 is a key determinant of a cell's sensitivity to ferroptosis. Cells

with high ACSL4 expression are generally more susceptible to ferroptotic stimuli, while

knockdown or inhibition of ACSL4 confers resistance. This has profound implications for cancer

therapy, as inducing ferroptosis in cancer cells has emerged as a promising anti-cancer

strategy.

Signaling Pathways Involving ACSL4
ACSL4 is integrated into several key signaling pathways that regulate cell growth, proliferation,

and death.

The Hippo-YAP Pathway
The Hippo signaling pathway is a critical regulator of organ size and tissue homeostasis, and

its downstream effector, the transcriptional co-activator Yes-associated protein (YAP), is often

dysregulated in cancer. Mechanistic studies have revealed that ACSL4 is a direct

transcriptional target of YAP. In conditions of high cell density, the Hippo pathway is active,
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leading to the phosphorylation and cytoplasmic retention of YAP, thereby suppressing the

transcription of its target genes, including ACSL4. Conversely, when the Hippo pathway is

inactive, YAP translocates to the nucleus and promotes ACSL4 expression, thereby sensitizing

cells to ferroptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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